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Compound of Interest

Compound Name: 5-Bromothiazole

Cat. No.: B1268178 Get Quote

Synthesis of 5-Bromothiazole
The preparation of 5-Bromothiazole can be achieved through several synthetic pathways. The

most common methods involve the deamination of 2-amino-5-bromothiazole or the selective

dehalogenation of 2,5-dibromothiazole.

Primary Synthetic Routes
1. Diazotization and Reduction of 2-Amino-5-bromothiazole: This is a widely used method that

starts from the commercially available 2-amino-5-bromothiazole. The amino group is

converted into a diazonium salt, which is subsequently removed via reduction, typically with

hypophosphorous acid.[2]

2. Selective Hydrogenation of 2,5-Dibromothiazole: Another approach involves the selective

removal of the bromine atom at the more reactive 2-position of 2,5-dibromothiazole. This can

be accomplished through treatment with sodium ethoxide followed by hydrogenation over a

nickel catalyst.[2]

3. Hantzsch Thiazole Synthesis followed by Bromination: The foundational thiazole ring can be

constructed via the Hantzsch synthesis, a condensation reaction between a thiourea and an α-

haloketone.[3][4] The resulting 2-aminothiazole derivative can then be selectively brominated at

the 5-position.[3][5] For instance, 2-aminothiazole can be treated with bromine in acetic acid to

yield 2-amino-5-bromothiazole.[5]
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2-Amino-5-bromothiazole Diazonium Salt Intermediate

 1. NaNO₂, H₃PO₄, HNO₃

 -5 °C

5-Bromothiazole

 2. H₃PO₂

 0 °C to RT

2,5-Dibromothiazole
 NaOEt, then H₂/Ni

5-Bromothiazole

5-Aryl/Vinyl-thiazole

 R-B(OH)₂
Pd Catalyst, Base

5-Aryl/Vinyl/Alkynyl-thiazole

 R-Sn(Alkyl)₃
Pd Catalyst

5-Alkynyl-thiazole

 R-C≡CH
Pd Cat., Cu(I), Base

5-Amino-thiazole

 R₂NH
Pd Catalyst, Base

5-Thiazolyl-lithium

 n-BuLi

5-Thiazolyl-magnesium bromide

 Mg, Ether/THF
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Pd(0)L₂

Oxidative Addition

R-Pd(II)L₂(Br)
(R = 5-thiazolyl)

 R-Br

Transmetalation

R-Pd(II)L₂(R')

 [R'B(OH)₃]⁻

Reductive Elimination

 R-R'

R-R'
(Product)

R'-B(OH)₂ + Base

R-Br
(5-Bromothiazole)
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Pd(0)L₂

Oxidative Addition

R-Pd(II)L₂(Br)
(R = 5-thiazolyl)

 R-Br

Amine Coordination
& Deprotonation

R-Pd(II)L₂(NR'₂)

 R'₂NH, Base

Reductive Elimination

 R-NR'₂

R-NR'₂
(Product)

R'₂NH + Base

R-Br
(5-Bromothiazole)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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